N-(3-chlorophenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide

• Molecular Formula: C17H17ClFN3S
• Molecular Weight: 349.9 g/mol
• IUPAC Name: N-(3-chlorophenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H17ClFN3S/c18-13-2-1-3-15(12-13)20-17(23)22-10-8-21(9-11-22)16-6-4-14(19)5-7-16/h1-7,12H,8-11H2,(H,20,23)
• InChI Key: FQZMRHQENPHHRQ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=S)NC3=CC(=CC=C3)Cl

Description

N-(3-chlorophenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has since been extensively studied for its potential pharmacological properties. TFMPP has been found to have various biochemical and physiological effects, making it a promising candidate for scientific research.

Mechanism of Action

The mechanism of action of TFMPP is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT2 receptor. This receptor is involved in various physiological and psychological processes, including mood regulation, cognition, and perception. TFMPP has been found to increase the activity of the 5-HT2 receptor, leading to its anxiogenic effects.
Biochemical and Physiological Effects:
TFMPP has been found to have various biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. It has also been found to increase the levels of the stress hormone cortisol. TFMPP has been found to have anxiogenic effects, leading to increased anxiety and panic in some individuals.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for lab experiments. It is a readily available compound that can be synthesized in large quantities with high purity. It has also been extensively studied, making it a well-understood compound. However, TFMPP has several limitations. It has been found to have significant inter-individual variability in its effects, making it difficult to interpret the results of experiments. It also has a short half-life, which can make it difficult to maintain a stable concentration in the body.

Future Directions

There are several future directions for studying TFMPP. One area of interest is its potential use as a tool for studying anxiety-related disorders. TFMPP has been found to have anxiogenic effects, making it a promising candidate for studying the underlying mechanisms of anxiety. Another area of interest is its potential use as a pharmacological tool for studying the serotonin 5-HT2 receptor. TFMPP has been found to have a high affinity for this receptor, making it a useful tool for studying its function. Finally, there is interest in studying the potential therapeutic uses of TFMPP. Its anxiogenic effects may have potential therapeutic benefits for anxiety-related disorders, and its effects on the serotonin 5-HT2 receptor may have potential therapeutic benefits for other disorders.

Synthesis Methods

The synthesis of TFMPP involves the reaction of 1-(3-chlorophenyl)piperazine with 4-fluorobenzaldehyde followed by the addition of thiosemicarbazide. The resulting product is then purified using column chromatography. This method has been optimized to produce high yields of TFMPP with high purity.

Scientific Research Applications

TFMPP has been studied extensively for its potential pharmacological properties. It has been found to have a high affinity for the serotonin 5-HT2 receptor, which is involved in various physiological and psychological processes. TFMPP has also been found to have anxiogenic effects, which makes it a promising candidate for studying anxiety-related disorders.